Mechanochemical Guanidinylation of Aromatic Amines: Ball Milling vs. Solution Yields for 1-Pyrenamine
Under solvent-free ball milling conditions, N,N'-Di-Boc-1H-pyrazole-1-carboxamidine guanidinylates 1-pyrenamine in 30–60 min to give N,N'-di-Boc-N''-pyrenylguanidine in 93% isolated yield, whereas the same reaction in solution (acetonitrile, reflux, 4 h) affords the identical product in only 42% isolated yield [1]. The mechanochemical protocol thus provides a 2.2-fold yield enhancement in a fraction of the time. This reactivity advantage extends to a panel of aromatic amines: in solution aniline gives just 17–71% yield depending on conditions, while ball milling consistently delivers ≥60% for all substrates tested [1].
| Evidence Dimension | Isolated yield of N,N'-di-Boc-N''-pyrenylguanidine |
|---|---|
| Target Compound Data | 93% (ball milling, 30–60 min, neat, room temperature) |
| Comparator Or Baseline | 42% (acetonitrile, reflux, 4 h, standard solution conditions) |
| Quantified Difference | +51 percentage points (2.2-fold increase) |
| Conditions | 1-Pyrenamine substrate; 1.05 equiv. reagent; ball mill (30 Hz) vs. MeCN reflux |
Why This Matters
This substantial yield improvement under solvent-free conditions justifies the selection of this solid-state-stable reagent for green chemistry workflows where conventional solution-phase guanidinylation fails to deliver acceptable yields.
- [1] Đud, M.; Glasovac, Z.; Margetić, D. The utilization of ball milling in synthesis of aryl guanidines through guanidinylation and N-Boc-deprotection sequence. Tetrahedron 2019, 75 (1), 109–115. View Source
